Cas no 83747-12-0 (Benzene, 1-(1,1-dimethylethoxy)-2-nitro-)

Benzene, 1-(1,1-dimethylethoxy)-2-nitro-, is a nitro-substituted aromatic compound featuring a tert-butoxy functional group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butoxy group enhances steric hindrance, influencing selectivity in substitution reactions, while the nitro group offers versatility for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. Its stability under controlled conditions ensures reliable handling in laboratory and industrial settings. The compound’s well-defined properties facilitate its use in constructing complex molecular architectures with precision.

Benzene, 1-(1,1-dimethylethoxy)-2-nitro- structure

83747-12-0 structure

Product Name:Benzene, 1-(1,1-dimethylethoxy)-2-nitro-

CAS No:83747-12-0

MF:C₁₀H₁₃NO₃

MW:195.215122938156

CID:668511

PubChem ID:10997909

Update Time:2025-10-18

Benzene, 1-(1,1-dimethylethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(1,1-dimethylethoxy)-2-nitro-
- 1-[(2-methylpropan-2-yl)oxy]-2-nitrobenzene
- 1-TERT-BUTOXY-2-NITROBENZENE
- 83747-12-0
- DTXSID20451257
- 1-(tert-Butoxy)-2-nitrobenzene
- t-butoxynitrobenzene
- BS-24277
- FT-0720303
- FKHYLJDIYZVNQU-UHFFFAOYSA-N
- SCHEMBL1554822
- AKOS006314301
- Inchi： 1S/C10H13NO3/c1-10(2,3)14-9-7-5-4-6-8(9)11(12)13/h4-7H,1-3H3
- InChI Key： FKHYLJDIYZVNQU-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

Exact Mass: 195.08954328g/mol
Monoisotopic Mass: 195.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55Å²

Benzene, 1-(1,1-dimethylethoxy)-2-nitro- Pricemore >>

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Apollo Scientific	OR902860-5g	1-(tert-Butoxy)-2-nitrobenzene	83747-12-0	98%	5g	£545.00	2025-02-20
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